(Z)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)prop-2-en-1-one

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C25H23N7O3/c33-22(9-7-18-6-8-20-21(14-18)35-17-34-20)30-10-12-31(13-11-30)24-23-25(27-16-26-24)32(29-28-23)15-19-4-2-1-3-5-19/h1-9,14,16H,10-13,15,17H2/b9-7-
• InChI Key: SWPYUAGBHLRXLX-CLFYSBASSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C(=O)C=CC5=CC6=C(C=C5)OCO6
• Isomeric SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C(=O)/C=C\C5=CC6=C(C=C5)OCO6
• Molecular Formula: C25H23N7O3
• Molecular Weight: 469.5 g/mol

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C25H23N7O3 and its molecular weight is 469.505. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, including triazolopyrimidines and benzodioxoles, are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and potential applications in drug development and functional materials. For example, the synthesis of novel pyrazolo[1,5-a]pyrimidine, [1,2,4]triazolo[1,5-a]pyrimidine, and related derivatives has been explored for their potential antimicrobial activities (M. Mohamed et al., 2011; A. Abdelhamid et al., 2016). Such studies underline the importance of exploring the synthetic pathways and biological activities of heterocyclic compounds, potentially guiding research into the specified compound.

Antimicrobial and Antifungal Properties

The antimicrobial and antifungal properties of heterocyclic compounds are a significant area of research. Compounds containing triazole, pyrimidine, and piperazine units have been synthesized and evaluated for their antimicrobial efficacy (H. Bektaş et al., 2007; S. M. Gomha et al., 2018). This highlights the potential of structurally related compounds, including the one , to serve as bases for developing new antimicrobial and antifungal agents.

Anticancer Activities

The exploration of heterocyclic compounds for anticancer activities is an essential aspect of contemporary medical research. Studies have shown that certain triazolopyrimidines and related structures exhibit promising anticancer properties (A. Abdelhamid et al., 2016). Research into the anticancer activities of the specified compound could provide valuable insights into its potential therapeutic applications.

Insecticidal Applications

The development of new insecticidal agents is another area where heterocyclic compounds have shown potential. Studies on compounds incorporating sulfonamide-bearing thiazole moieties have demonstrated potent toxic effects against agricultural pests (Nanees N. Soliman et al., 2020). Investigating the insecticidal properties of the specified compound could lead to the development of novel pest control agents.